Cas no 2228963-91-3 (2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2228963-91-3
• MF: C₉H₁₀ClFO₃S
• MW: 252.690304279327
• CID: 6264822
• PubChem ID: 164663867
• Update Time: 2025-05-24

2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl fluoride
• 2228963-91-3
• EN300-1986965

• Inchi： 1S/C9H10ClFO3S/c1-14-9-4-2-3-8(10)7(9)5-6-15(11,12)13/h2-4H,5-6H2,1H3
• InChI Key： QJPDLPOCKCCHCZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCS(=O)(=O)F)OC

Computed Properties

• Exact Mass: 252.0023212g/mol
• Monoisotopic Mass: 252.0023212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl fluoride

Research Brief on 2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl fluoride (CAS: 2228963-91-3)

2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl fluoride (CAS: 2228963-91-3) is a sulfonyl fluoride-based compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a covalent inhibitor. This compound is part of a growing class of sulfonyl fluorides that are being explored for their ability to selectively modify proteins and enzymes, making them valuable tools for drug discovery and target validation.

Recent studies have highlighted the unique reactivity of sulfonyl fluorides, particularly their ability to form stable covalent bonds with nucleophilic residues such as serine, threonine, and tyrosine in proteins. The specific structural features of 2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl fluoride, including the chloro and methoxy substituents on the phenyl ring, contribute to its selectivity and reactivity profile, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of this compound as a covalent inhibitor of serine hydrolases, a large family of enzymes involved in various physiological and pathological processes. The study demonstrated that 2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl fluoride exhibited potent inhibitory activity against several serine hydrolases, with IC50 values in the low micromolar range. The researchers also performed mass spectrometry-based proteomics to confirm the covalent modification of target enzymes, providing mechanistic insights into its mode of action.

Another significant application of this compound is in the field of chemical proteomics, where it has been used as a probe to identify and characterize novel drug targets. A recent preprint on bioRxiv described the use of 2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl fluoride in activity-based protein profiling (ABPP) experiments, which revealed its ability to label a subset of serine hydrolases in complex proteomes. This approach has potential implications for understanding disease mechanisms and identifying new therapeutic targets.

The synthesis and optimization of 2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl fluoride have also been the focus of recent research. A 2022 publication in Organic Letters detailed a scalable and efficient synthetic route for this compound, highlighting the importance of protecting group strategies and reaction conditions in achieving high yields and purity. These advancements are critical for enabling further biological studies and potential clinical applications.

Despite its promise, challenges remain in the development of 2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl fluoride as a therapeutic agent. Issues such as off-target reactivity, pharmacokinetic properties, and in vivo stability need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Ongoing research is exploring the incorporation of this scaffold into more drug-like molecules with improved selectivity and bioavailability.

In conclusion, 2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl fluoride (CAS: 2228963-91-3) represents an exciting area of research in chemical biology and drug discovery. Its unique reactivity profile and potential applications in covalent inhibition and chemical proteomics make it a valuable tool for understanding biological systems and developing new therapeutics. Future studies will likely focus on expanding its utility and addressing the current limitations to unlock its full potential.